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Compound of Interest

Compound Name:
Methyl 1-

aminocyclopropanecarboxylate

Cat. No.: B1349330 Get Quote

Essential Safety and Handling Guide for Methyl
1-aminocyclopropanecarboxylate
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Methyl 1-aminocyclopropanecarboxylate (and its hydrochloride salt). Adherence to these

protocols is essential for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Immediate Precautions
Methyl 1-aminocyclopropanecarboxylate is classified as an irritant. Direct contact can cause

skin and eye irritation, and inhalation of the powder may lead to respiratory tract irritation.[1][2]

The primary hazards are summarized below.
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Hazard Classification Description GHS Hazard Statement

Skin Irritation

Causes reversible

inflammatory effects on the

skin upon contact.[1][2]

H315: Causes skin irritation

Eye Irritation
Causes serious eye irritation

upon contact.[2]

H319: Causes serious eye

irritation

Respiratory Irritation

May cause irritation to the

respiratory tract if inhaled as a

dust.[1][2]

H335: May cause respiratory

irritation

Immediate Actions in Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 1-aminocyclopropanecarboxylate in

its solid form or in solution.
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles are

required. A face shield should

be worn in addition to goggles

when there is a significant risk

of splashing.[3]

Hand Protection Chemical-Resistant Gloves

While nitrile gloves are

commonly used, they offer

poor resistance to esters.[4][5]

For prolonged contact or when

handling larger quantities,

consider using thicker gloves

or double-gloving. Always

inspect gloves for tears or

degradation before and during

use. Change gloves

immediately if they become

contaminated.

Body Protection Laboratory Coat
A full-length, buttoned

laboratory coat must be worn.

Respiratory Protection Respirator

When handling the powder

outside of a certified chemical

fume hood, a NIOSH-approved

N95 respirator is required to

prevent inhalation of dust

particles.[6]

Step-by-Step Operational Plan: From Receipt to
Disposal
This section outlines the standard operating procedure for safely handling Methyl 1-
aminocyclopropanecarboxylate.

Workflow for Handling Methyl 1-aminocyclopropanecarboxylate
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Caption: A flowchart outlining the safe handling workflow for Methyl 1-
aminocyclopropanecarboxylate.

Experimental Protocols:

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

The recommended storage temperature is 2-8°C.[6]

The hydrochloride salt is generally more stable than the freebase form. The freebase may be

more susceptible to degradation and should be stored in a tightly sealed container, protected

from moisture.

2. Preparation:

Before handling, ensure that an emergency eyewash station and safety shower are readily

accessible.

Don the appropriate PPE as specified in the table above.

Prepare your workspace by covering the surface with absorbent, disposable bench paper. All

handling of the solid chemical should be performed in a certified chemical fume hood to

minimize inhalation risk.[3][7]

3. Weighing and Dissolving:

Weighing:

Place a weigh boat on the analytical balance and tare.

Inside the fume hood, carefully transfer the desired amount of Methyl 1-
aminocyclopropanecarboxylate powder to the weigh boat using a clean spatula.[7]

Close the primary container immediately after dispensing.
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Dissolving:

Place the weigh boat with the powder into the vessel you will be dissolving it in.

Slowly add the solvent to the vessel, aiming for the powder to minimize dust generation.

If necessary, use a magnetic stirrer or vortex to aid dissolution.

4. Post-Handling and Cleanup:

After your experiment, decontaminate all surfaces and equipment that may have come into

contact with the chemical.

Properly remove and dispose of your gloves.

Wash your hands thoroughly with soap and water.

Disposal Plan
As an irritant, Methyl 1-aminocyclopropanecarboxylate and any materials contaminated with

it must be disposed of as hazardous chemical waste.[1][3] Do not dispose of this chemical

down the drain or in the regular trash.[8][9]

Waste Stream Disposal Procedure

Unused Solid Chemical

Collect in a clearly labeled, sealed container

designated for solid hazardous waste. The label

should include the full chemical name and the

words "Hazardous Waste".[9]

Contaminated Labware (e.g., gloves, weigh

boats, pipette tips)

Place in a designated, sealed container for solid

hazardous waste.

Solutions

Collect in a clearly labeled, sealed container for

liquid hazardous waste. Do not mix with

incompatible waste streams.

Waste Collection:
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Store hazardous waste in a designated satellite accumulation area.

Follow your institution's specific procedures for hazardous waste pickup.

By adhering to these guidelines, you can significantly mitigate the risks associated with

handling Methyl 1-aminocyclopropanecarboxylate and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

